A facile method to synthesize supported Pd–Au nanoparticles using graphene oxide as the reductant and their extremely high electrocatalytic activity for the electrooxidation of methanol and ethanol†

Journal of Materials Chemistry A Pub Date: 2013-04-05 DOI: 10.1039/C3TA11139C

Abstract

A facile and environmentally friendly method for preparing Pd–Au/reduced graphene oxide (RGO) hybrids with different Pd/Au ratios has been established. The method uses redox reactions between K2PdCl4, HAuCl4 and GO nanosheets and the subsequent thermal reduction of the material at 200 °C in a vacuum oven. Unlike previous methods for preparing metallic nanoparticles, GO nanosheets were used as the reducing agent, the stabilizing agent and the support for the metallic alloy nanoparticles. The composition and morphology of the Pd–Au/RGO were characterized by X-ray diffraction, thermo-gravimetric analysis, X-ray photoelectron spectroscopy and transmission electron microscopy. The composition of these Pd–Au/RGO catalysts can be adjusted so that the catalysts exhibit high activity for the electrooxidation of methanol and ethanol in alkaline media. Interestingly, Pd–Au/RGO shows better electrocatalytic activity and stability than Pd–RGO for the oxidation of methanol and ethanol. This indicates that these Pd–Au/RGO catalysts should have great potential applications in direct methanol and ethanol fuel cells.

Graphical abstract: A facile method to synthesize supported Pd–Au nanoparticles using graphene oxide as the reductant and their extremely high electrocatalytic activity for the electrooxidation of methanol and ethanol
A facile method to synthesize supported Pd–Au nanoparticles using graphene oxide as the reductant and their extremely high electrocatalytic activity for the electrooxidation of methanol and ethanol†
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Journal of Materials Chemistry A
Journal Name：Journal of Materials Chemistry A
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